1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-cyclobutyl-2-(propan-2-ylamino)ethanone
• InChI: InChI=1S/C9H17NO/c1-7(2)10-6-9(11)8-4-3-5-8/h7-8,10H,3-6H2,1-2H3
• InChI Key: KKVYQZHWCFJLSH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(=O)C1CCC1

Description

1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one is a chemical compound with the molecular formula C₉H₁₇NO and a molecular weight of 155.24 g/mol . This compound is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

The synthesis of 1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one involves several steps. One common method includes the reaction of cyclobutanone with isopropylamine under controlled conditions. The reaction typically requires a catalyst and specific temperature and pressure settings to ensure optimal yield . Industrial production methods may involve large-scale reactors and continuous flow processes to produce the compound efficiently.

Chemical Reactions Analysis

1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly nucleophilic substitution, where the amino group can be replaced by other nucleophiles.

Common reagents and conditions used in these reactions include organic solvents, specific temperatures, and catalysts to facilitate the reactions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific biological pathways.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and affecting various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

1-Cyclobutyl-2-[(propan-2-yl)amino]ethan-1-one can be compared with similar compounds such as:

Cyclobutanone derivatives: These compounds share the cyclobutane ring structure and exhibit similar chemical properties.

Isopropylamine derivatives: Compounds containing the isopropylamine group may have comparable reactivity and applications.

The uniqueness of this compound lies in its specific combination of the cyclobutyl and isopropylamine groups, which confer distinct chemical and biological properties.